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Compound of Interest

Compound Name: N-Methyl-3-aminomethylindole

Cat. No.: B1194620

The indole ring system is a privileged structural motif in nature, forming the core of numerous
bioactive compounds and pharmaceuticals.[1][2] N-Methyl-3-aminomethylindole (also known
as 3-(methylaminomethyl)indole) belongs to this vital class of molecules. It is recognized as a
plant metabolite, notably found in species such as barley and tomato, and serves as a crucial
intermediate in the biosynthesis of other alkaloids like gramine.[3][4]

Beyond its natural occurrence, the N-Methyl-3-aminomethylindole scaffold is a valuable
building block in medicinal chemistry. The indole framework is known to mimic peptide
structures, enabling it to bind reversibly to a variety of enzymes and opening vast opportunities
for the development of novel therapeutics with distinct mechanisms of action.[2] Derivatives
have shown promise as potent anticancer agents, highlighting the compound's potential in drug
discovery programs.[5][6] This guide aims to consolidate the core scientific knowledge on N-
Methyl-3-aminomethylindole, providing a foundation for its application in research and
development.

Chemical Identity and Physicochemical Properties

N-Methyl-3-aminomethylindole is structurally characterized by an indole nucleus substituted
at the C3 position with a methylaminomethyl group. This combination of a heteroaromatic ring
and a secondary amine function dictates its chemical behavior and physical properties.

Diagram: Chemical Structure of N-Methyl-3-aminomethylindole

Caption: Chemical structure of N-Methyl-3-aminomethylindole.
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Table 1: Chemical Identifiers and Properties

Property Value Source

1-(1H-indol-3-yl)-N-
IUPAC Name ) [3]
methylmethanamine

3-(Methylaminomethyl)indole,

Synonyms NMAMI [3]
CAS Number 36284-95-4 [3]
Molecular Formula C1oH12Nz2 [3]
Molecular Weight 160.22 g/mol [3]
Appearance Solid (inferred) [7]
Solubility Low water solubility is likely [8]

Synthesis and Purification

The synthesis of 3-aminomethylindoles is a well-established area of organic chemistry. These
compounds are commonly prepared via the Mannich reaction, which involves the
aminoalkylation of an acidic proton located on a carbon atom. For N-Methyl-3-
aminomethylindole, this involves a three-component condensation of indole, formaldehyde,
and methylamine. Alternatively, modern synthetic protocols leverage transition-metal catalysis
or multi-component reactions under mild conditions to achieve high yields and atom economy.

[°]

Plausible Synthetic Workflow: Three-Component
Coupling

A practical and efficient method for synthesizing N-Methyl-3-aminomethylindole is the one-
pot, three-component coupling reaction between indole, an appropriate aldehyde (e.qg.,
paraformaldehyde), and an N-alkylaniline or amine. [9]This approach is favored for its
operational simplicity and often proceeds under mild, solvent-free conditions.

Diagram: Synthetic Workflow
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Formaldehyde Source Aqueous Work-up Column Chromatography " P .
(e.g., Paraformaldehyde) & Extraction (Silica Gel) A eIty eyl
Methylamine (aq.)

[Indole-CHz2-NH-CHs]*
m/z = 160

*NHCHs Indolee
- *NHCH3 \- Indolee

[Indole-CHz]* [CH2=NH-CHs]*
m/z = 130 m/z = 44

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
(3-Aminomethylindole)

CHs

(N-Methyl-fs-aminomethylindole)

CHs

Gramine
(N,N-Dimethyl-3-aminomethylindole)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. Interrupted Intramolecular Hydroaminomethylation of N-Protected-2-vinyl Anilines: Novel
Access to 3-Substitued Indoles or Indoline-2-ols - PMC [pmc.ncbi.nim.nih.gov]

e 2.researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1194620?utm_src=pdf-body-img
https://www.benchchem.com/product/b1194620?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8840357/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8840357/
https://www.researchgate.net/publication/365892260_Recent_advancements_on_biological_activity_of_indole_and_their_derivatives_A_review
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

3. N-Methyl-1H-indole-3-methanamine | CLOH12N2 | CID 96388 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. ENZYME - 2.1.1.340 3-aminomethylindole N-methyltransferase [enzyme.expasy.org]

5. Synthesis and bioactive evaluation of N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-
trimethoxyphenyl)acetamide derivatives as agents for inhibiting tubulin polymerization - PMC
[pmc.ncbi.nlm.nih.gov]

6. Synthesis and bioactive evaluation of N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-
trimethoxyphenyl)acetamide derivatives as agents for inhibiting tubulin polymerization - RSC
Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]

7. 1H-Indol-3-YImethanamine | C9H10N2 | CID 472107 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. assets.thermofisher.cn [assets.thermofisher.cn]
9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Introduction: The Significance of the Indole Scaffold].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194620#n-methyl-3-aminomethylindole-basic-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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